3-{[5-(6-methyl-1,3-benzodioxol-5-yl)-4-phenyl-1H-imidazol-1-yl]methyl}pyridine

• IUPAC Name: 3-[[5-(6-methyl-1,3-benzodioxol-5-yl)-4-phenylimidazol-1-yl]methyl]pyridine
• InChI: InChI=1S/C23H19N3O2/c1-16-10-20-21(28-15-27-20)11-19(16)23-22(18-7-3-2-4-8-18)25-14-26(23)13-17-6-5-9-24-12-17/h2-12,14H,13,15H2,1H3
• InChI Key: HRJJPRUAZZNRIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C3=C(N=CN3CC4=CN=CC=C4)C5=CC=CC=C5)OCO2
• Molecular Formula: C23H19N3O2
• Molecular Weight: 369.4 g/mol

Description

3-{[5-(6-methyl-1,3-benzodioxol-5-yl)-4-phenyl-1H-imidazol-1-yl]methyl}pyridine is a novel compound with potential applications in scientific research.

Mechanism of Action

The mechanism of action of 3-{[5-(6-methyl-1,3-benzodioxol-5-yl)-4-phenyl-1H-imidazol-1-yl]methyl}pyridine involves its interaction with ion channels in the brain. Specifically, it has been shown to bind to the α4β2 nicotinic acetylcholine receptor, leading to a decrease in its activity. This results in a reduction in the release of certain neurotransmitters, such as dopamine and glutamate, which are involved in various neurological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have anxiolytic and antidepressant effects in animal models. It has also been shown to improve cognitive function and memory in certain tasks.

Advantages and Limitations for Lab Experiments

One advantage of using 3-{[5-(6-methyl-1,3-benzodioxol-5-yl)-4-phenyl-1H-imidazol-1-yl]methyl}pyridine in lab experiments is its specificity for the α4β2 nicotinic acetylcholine receptor. This allows for more targeted studies of the effects of this receptor on various neurological processes. However, one limitation is the lack of information on the long-term effects of this compound on neuronal function and behavior.

Future Directions

There are several future directions for research related to 3-{[5-(6-methyl-1,3-benzodioxol-5-yl)-4-phenyl-1H-imidazol-1-yl]methyl}pyridine. One area of interest is its potential as a therapeutic agent for various neurological disorders, such as anxiety, depression, and cognitive impairment. Another area of interest is its use as a tool for studying the mechanisms underlying these disorders. Additionally, further research is needed to better understand the long-term effects of this compound on neuronal function and behavior.

Scientific Research Applications

3-{[5-(6-methyl-1,3-benzodioxol-5-yl)-4-phenyl-1H-imidazol-1-yl]methyl}pyridine has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to modulate the activity of certain ion channels in the brain, leading to changes in neuronal excitability and synaptic transmission. This makes it a promising candidate for studying the mechanisms underlying various neurological disorders.